Cas no 1434651-51-0 (Ethyl 2-ethoxybenzoylformate)

• Product Name: Ethyl 2-ethoxybenzoylformate
• CAS No: 1434651-51-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD14635316
• CID: 5170181
• Update Time: 2026-03-04

Ethyl 2-ethoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxybenzoylformate
• ethyl 2-(2-ethoxyphenyl)-2-oxoacetate

• MDL： MFCD14635316
• Inchi： 1S/C12H14O4/c1-3-15-10-8-6-5-7-9(10)11(13)12(14)16-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： XONSWJYCJYTGHZ-UHFFFAOYSA-N
• SMILES： C(C(=O)C1=CC=CC=C1OCC)(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 333.3±25.0 °C at 760 mmHg
• Flash Point: 146.2±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-ethoxybenzoylformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 2-ethoxybenzoylformate

Ethyl 2-ethoxybenzoylformate (CAS No. 1434651-51-0): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Ethyl 2-ethoxybenzoylformate, identified by its unique chemical identifier CAS No. 1434651-51-0, is a significant compound in the realm of organic synthesis and pharmaceutical development. This ester derivative, characterized by its ethyl and ethoxy substituents on the benzoylformate backbone, has garnered attention due to its versatile applications in synthesizing complex molecules, particularly in the pharmaceutical industry.

The structural framework of Ethyl 2-ethoxybenzoylformate consists of a benzene ring substituted with an ethoxy group at the second position and a formate ester at the third position. This configuration imparts unique reactivity patterns, making it a valuable intermediate in constructing more intricate chemical structures. The presence of both electron-withdrawing and electron-donating groups enhances its utility in various synthetic pathways, including condensation reactions, nucleophilic additions, and cyclization processes.

In recent years, Ethyl 2-ethoxybenzoylformate has been increasingly utilized in the development of novel therapeutic agents. Its role as a precursor in the synthesis of biologically active compounds has been highlighted in multiple research studies. For instance, it serves as a crucial building block in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically relevant molecules. The ability to modify its structure allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives, leading to more effective treatments.

The compound's significance extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Researchers have explored its potential in synthesizing herbicides and pesticides, where its structural features contribute to enhanced binding affinity and stability. Additionally, Ethyl 2-ethoxybenzoylformate has been investigated for its role in material science, particularly in the development of organic electronic materials such as conductive polymers and liquid crystals.

Advances in synthetic methodologies have further underscored the importance of Ethyl 2-ethoxybenzoylformate. Modern techniques like flow chemistry and catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving yields. These innovations are particularly relevant in industrial settings where large-scale synthesis is required for commercial applications.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers have employed Ethyl 2-ethoxybenzoylformate to unravel complex reaction pathways and develop new catalytic systems. Its participation in various organic transformations has provided insights into reaction mechanisms, helping to refine synthetic strategies for broader applications.

Environmental considerations have also played a role in the study of Ethyl 2-ethoxybenzoylformate. Efforts to develop greener synthetic routes have led to the exploration of biocatalytic methods that utilize this compound as a key intermediate while minimizing waste and energy consumption. Such approaches align with global initiatives aimed at sustainable chemistry practices.

Looking ahead, the future prospects for Ethyl 2-ethoxybenzoylformate appear promising. Ongoing research continues to uncover new applications and improve existing synthetic protocols. Its role as a multifunctional intermediate ensures that it will remain a cornerstone in both academic and industrial chemistry for years to come.